N1-(2-methoxyphenethyl)-N2-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-[[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl]-N-[2-(2-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C21H25N3O6S/c1-29-18-10-6-5-7-16(18)11-12-22-20(25)21(26)23-15-19-24(13-14-30-19)31(27,28)17-8-3-2-4-9-17/h2-10,19H,11-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key: XRSXJLUMWLHTLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C(=O)NCC2N(CCO2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H25N3O6S
• Molecular Weight: 447.5 g/mol

Description

N1-(2-methoxyphenethyl)-N2-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)oxalamide, also known as OXA-239, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. OXA-239 belongs to the class of oxalamide derivatives and has been shown to possess a wide range of biological activities.

Scientific Research Applications

Antiviral Activity

Indole derivatives, such as our compound of interest, have shown promise as antiviral agents. For instance:

• .
• .

Anticholinesterase Activity

Indole-based compounds have been studied as potential anticholinesterase agents, which could be relevant in neurodegenerative diseases like Alzheimer’s.

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. It’s important to note that the identification of a compound’s primary targets is a complex process that involves extensive biochemical and pharmacological research .

Mode of Action

Based on its structural similarity to known anti-mitotic agents, it may interact with its targets to induce changes that inhibit cell division .

Pharmacokinetics

These properties are crucial in determining the compound’s bioavailability, which in turn influences its efficacy and safety profile .

Result of Action

It has been synthesized as a novel compound derived from the indibulin and combretastatin scaffolds, which are known anti-mitotic agents . This suggests that it may have cytotoxic activity against cancerous cell lines .